Cas no 1897163-33-5 (3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one
• CAS No: 1897163-33-5
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6205018
• PubChem ID: 117464811
• Update Time: 2025-07-01

3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one
• 1897163-33-5
• EN300-1935326

• Inchi： 1S/C11H14BrNO3/c1-15-10-5-7(9(14)3-4-13)8(12)6-11(10)16-2/h5-6H,3-4,13H2,1-2H3
• InChI Key： JXNMMSKAQDPYEW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(CCN)=O)OC)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one

Professional Introduction to 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one (CAS No. 1897163-33-5)

3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1897163-33-5, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one consists of a propanone backbone substituted with an amino group at the third carbon and a brominated dimethoxyphenyl group at the second carbon. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry and pharmacological studies.

In recent years, researchers have been exploring the pharmacological significance of this compound. Its structural features suggest potential interactions with multiple biological targets, which could be exploited for therapeutic purposes. Specifically, the bromo and methoxy substituents on the phenyl ring enhance its solubility and metabolic stability, while the amino group provides a site for further functionalization.

One of the most compelling aspects of 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one is its role in the synthesis of bioactive molecules. Studies have demonstrated its utility in constructing complex scaffolds that mimic natural products with known pharmacological effects. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The bromine atom in the molecule is particularly noteworthy, as it serves as a handle for various chemical transformations. This includes cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures prevalent in many drugs. The dimethoxyphenyl group further enhances these possibilities by providing a stable platform for electronic manipulation.

Recent advancements in computational chemistry have also highlighted the importance of 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one in drug design. Molecular modeling studies indicate that this compound can interact with specific pockets on target proteins, suggesting its suitability for developing novel therapeutics. These insights have guided experimental efforts to optimize its activity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the bromination of a dimethoxybenzene derivative followed by condensation with an appropriate aldehyde or ketone. The introduction of the amino group at the propanone position is typically achieved through reductive amination or nucleophilic addition reactions.

In conclusion, 3-amino-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-one represents a versatile building block in pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, its significance in addressing complex diseases is likely to grow.